4-bromo-N-(3,4-dimethylphenyl)benzenesulfonamide

• IUPAC Name: 4-bromo-N-(3,4-dimethylphenyl)benzenesulfonamide
• InChI: InChI=1S/C14H14BrNO2S/c1-10-3-6-13(9-11(10)2)16-19(17,18)14-7-4-12(15)5-8-14/h3-9,16H,1-2H3
• InChI Key: IADFXMWVIYQRCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)Br)C
• Molecular Formula: C14H14BrNO2S
• Molecular Weight: 340.24 g/mol

Description

4-bromo-N-(3,4-dimethylphenyl)benzenesulfonamide is a chemical compound with the molecular formula C14H14BrNO2S. It has an average mass of 340.236 Da and a monoisotopic mass of 338.992859 Da.

Molecular Structure Analysis

The molecular structure of 4-bromo-N-(3,4-dimethylphenyl)benzenesulfonamide consists of a benzenesulfonamide group, which is a benzene ring attached to a sulfonamide group (SO2NH2), and a 3,4-dimethylphenyl group, which is a benzene ring with two methyl groups attached at the 3 and 4 positions.

Scientific Research Applications

Structural Analysis and Bonding

• Hydrogen Bonding and Molecular Structure : The structure of similar compounds, such as 2-[(3,4-dimethylphenyl)carbamoyl]benzenesulfonamide, is stabilized by extensive intra- and intermolecular hydrogen bonds. The sulfonamide and carbamoyl groups are involved in hydrogen bonding, forming dimeric units and macrocyclic rings, which are significant in the study of nonsteroidal anti-inflammatory drugs (Siddiqui et al., 2008).

Photophysical and Photochemical Properties

• Photodynamic Therapy : Certain benzenesulfonamide derivatives have shown potential in photodynamic therapy for cancer treatment due to their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation (Pişkin et al., 2020).

Biological Applications

• Antibacterial and Enzyme Inhibition : N-(2,3-dimethylphenyl)benzenesulfonamide derivatives have shown moderate to high antibacterial activity against various bacterial strains and exhibited good inhibition of α-glucosidase enzyme, suggesting potential applications in pharmaceutical research (Abbasi et al., 2016).

Synthesis and Chemical Reactivity

• Molecular and Electronic Structure : The synthesis and kinetic investigation of isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride offer insights into the molecular and electronic structure of such compounds, which is relevant for designing new molecules with specific properties (Rublova et al., 2017).

Drug Development Potential

• Potential in Drug Development : Some benzenesulfonamide derivatives have exhibited promising results in biochemical evaluations, showing potential for development into drugs with specific therapeutic applications (Fahim & Shalaby, 2019).

Antibacterial and Antifungal Agents

• Promising Antibacterial and Antifungal Agents : Certain derivatives have demonstrated suitable antibacterial and antifungal potential, which is significant for developing new antimicrobial agents (Abbasi et al., 2020).